Cas no 6712-31-8 (Benzenemethanol, α-ethyl-α-ethynyl-)

• Product Name: Benzenemethanol, α-ethyl-α-ethynyl-
• CAS No: 6712-31-8
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• MDL: MFCD17926462
• CID: 4507481
• PubChem ID: 11126559
• Update Time: 2025-04-24

Benzenemethanol, α-ethyl-α-ethynyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-ethyl-α-ethynyl-
• 3-PHENYL-PENT-1-YN-3-OL
• 3-phenyl-1-pentyn-3-ol
• SCHEMBL1456006
• AKOS014245713
• MFCD17926462
• OBZUGNGWNBQMLU-UHFFFAOYSA-N
• CS-0359927
• 3-phenylpent-1-yn-3-ol
• 6712-31-8
• AS-38274

• MDL： MFCD17926462
• Inchi： 1S/C11H12O/c1-3-11(12,4-2)10-8-6-5-7-9-10/h1,5-9,12H,4H2,2H3
• InChI Key： OBZUGNGWNBQMLU-UHFFFAOYSA-N
• SMILES： C#CC(C1=CC=CC=C1)(O)CC

Computed Properties

• Exact Mass: 160.088815002Da
• Monoisotopic Mass: 160.088815002Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenemethanol, α-ethyl-α-ethynyl-

Comprehensive Guide to Benzenemethanol, α-ethyl-α-ethynyl- (CAS No. 6712-31-8): Properties, Applications, and Market Insights

Benzenemethanol, α-ethyl-α-ethynyl- (CAS No. 6712-31-8) is a specialized organic compound with a unique molecular structure that combines aromatic and alkyne functionalities. This compound, also known as α-ethyl-α-ethynylbenzyl alcohol, has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. The growing demand for high-purity Benzenemethanol derivatives in research and industrial applications has made this compound a subject of interest for chemists and manufacturers alike.

The molecular formula of Benzenemethanol, α-ethyl-α-ethynyl- is C11H12O, with a molecular weight of 160.21 g/mol. Its distinctive structure features a benzene ring attached to a methanol group, with ethyl and ethynyl substituents at the alpha position. This configuration gives the compound unique chemical properties that make it valuable as a building block in organic synthesis. Recent studies have shown promising results in using this compound for developing novel pharmaceutical intermediates, particularly in the creation of CNS-active molecules.

In the pharmaceutical industry, α-ethyl-α-ethynylbenzyl alcohol has shown potential as a precursor for various therapeutic agents. Researchers are particularly interested in its application for developing neurologically active compounds, as the ethynyl group can participate in click chemistry reactions for targeted drug design. The compound's stability under various conditions makes it suitable for long-term storage and transportation, an important consideration for global pharmaceutical supply chains.

The agrochemical sector has also found applications for Benzenemethanol, α-ethyl-α-ethynyl- in developing new generation pesticides and plant growth regulators. Its molecular structure allows for modifications that can enhance biodegradability and reduce environmental persistence, addressing current concerns about sustainable agriculture practices. This aligns well with the growing market demand for eco-friendly crop protection solutions that maintain efficacy while minimizing ecological impact.

From a synthetic chemistry perspective, the compound serves as an excellent example of alkyne-functionalized aromatic alcohols. Its reactivity patterns have been studied extensively, particularly in Pd-catalyzed coupling reactions and other transition metal-mediated transformations. These properties make it valuable for creating complex molecular architectures in medicinal chemistry and materials science applications. Recent publications have highlighted its use in developing novel polymeric materials with tailored optical and electronic properties.

The global market for Benzenemethanol derivatives has shown steady growth, with projections indicating a compound annual growth rate (CAGR) of 5-7% over the next five years. This growth is driven by increasing R&D investments in specialty chemicals and the expanding pharmaceutical sector in emerging economies. Manufacturers are focusing on developing cost-effective synthesis routes for this compound to meet the growing demand while maintaining high purity standards required by end-users.

Quality control aspects of α-ethyl-α-ethynylbenzyl alcohol production are critical, with most commercial suppliers offering material with purity levels exceeding 98%. Advanced analytical techniques such as HPLC and GC-MS are routinely employed to ensure batch-to-batch consistency. The compound typically appears as a colorless to pale yellow liquid at room temperature, with characteristic solubility in common organic solvents but limited water solubility.

Environmental and safety considerations for handling Benzenemethanol, α-ethyl-α-ethynyl- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling. The compound's stability profile makes it suitable for international shipping under standard regulations for chemical substances.

Future research directions for this compound include exploring its potential in catalysis and material science applications. The unique combination of aromatic and alkyne functionalities offers opportunities for developing novel metal-organic frameworks (MOFs) and other advanced materials. Additionally, its application in asymmetric synthesis is being investigated as researchers seek to develop more efficient chiral building blocks for pharmaceutical synthesis.

For researchers and industrial users seeking high-quality Benzenemethanol, α-ethyl-α-ethynyl-, several reputable suppliers offer the compound in various quantities. When sourcing this material, it's important to verify certificates of analysis and ensure the supplier follows current Good Manufacturing Practices (GMP). The compound's pricing typically reflects its purity grade and the scale of purchase, with bulk quantities offering significant cost advantages for industrial applications.